Cas no 2648914-08-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid
• CAS No: 2648914-08-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6353856
• PubChem ID: 165815080
• Update Time: 2025-10-16

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid
• EN300-1503882
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxy-N-methylbutanamido]propanoic acid
• 2648914-08-1

• Inchi： 1S/C24H28N2O6/c1-15(23(28)29)26(2)22(27)12-16(31-3)13-25-24(30)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21H,12-14H2,1-3H3,(H,25,30)(H,28,29)/t15-,16?/m0/s1
• InChI Key： WLXNKKWFGAUPCP-VYRBHSGPSA-N
• SMILES： O(C(NCC(CC(N(C)[C@H](C(=O)O)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic Acid (CAS No. 2648914-08-1)

(2S-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2648914-08-1, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular architecture of this compound features a chiral center at the 2S position, which is crucial for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and proteomics research. Additionally, the methoxy and N-methyl substituents contribute to the compound's stability and reactivity, making it an interesting subject for studying enzyme inhibition and metabolic pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes at the molecular level. The structure of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid aligns well with this trend, as it incorporates elements that are known to interact with biological targets effectively. For instance, the Fmoc group is widely used in solid-phase peptide synthesis due to its ability to protect amino groups during coupling reactions, while the amide and carboxylic acid functionalities provide multiple sites for interactions with enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The chiral center at the 2S position allows for the creation of enantiomerically pure compounds, which are often more effective and have fewer side effects compared to racemic mixtures. This property is particularly relevant in the context of drug development, where enantiomeric purity can significantly influence pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorenylmethoxycarbonyl moiety in this compound not only enhances its stability but also improves its solubility in organic solvents, making it more suitable for various synthetic applications. Furthermore, the methoxy group can participate in hydrogen bonding interactions, which are critical for binding affinity in drug-receptor complexes.

The N-methyl substituent at the amide position adds another layer of complexity to the compound's structure. This group can influence both electronic and steric properties, potentially affecting how the molecule interacts with biological targets. In particular, N-methylated amides are known to exhibit enhanced bioavailability and metabolic stability, which are desirable traits in drug candidates.

From a synthetic chemistry perspective, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid represents an excellent scaffold for exploring new synthetic pathways. The combination of different functional groups provides multiple opportunities for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications. For example, the carboxylic acid group can be used for further derivatization via esterification or amidation reactions, while the amine group can be coupled with other molecules via reductive amination or other coupling strategies.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxy-N-methylbutanamidopropanoic acid (CAS No. 2648914-08-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the chiral center at the 2S position and the presence of fluorenylmethoxycarbonyl, methoxy, and N-methyl groups, make it a valuable tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular interactions and disease mechanisms.